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Compound of Interest

Compound Name: Cesium hydroxide monohydrate

Cat. No.: B079797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic properties of

Cesium hydroxide monohydrate (CsOH·H₂O). Cesium hydroxide is a strong base with

significant applications in various fields, and its interaction with atmospheric moisture is a

critical parameter for its handling, storage, and application. This document details its physical

and chemical characteristics, the phenomenon of deliquescence, and the experimental

protocols used to quantify its hygroscopic nature.

Introduction to the Hygroscopic Properties of
Cesium Hydroxide Monohydrate
Cesium hydroxide monohydrate is a white, crystalline solid that is well-documented as being

extremely hygroscopic.[1] Its high affinity for water means it readily absorbs moisture from the

atmosphere. This property is so pronounced that the compound is deliquescent, meaning it will

absorb enough water to dissolve and form a liquid solution.[2][3] The hygroscopic nature of

Cesium hydroxide monohydrate is a critical consideration in its use as a catalyst, in the

synthesis of other cesium compounds, and in various industrial processes where water content

can significantly impact reaction kinetics and product purity.[1][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Cesium hydroxide monohydrate is

presented in Table 1. Its high solubility in water is a direct consequence of its hygroscopic
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character.[1]

Property Value Reference(s)

Chemical Formula CsOH·H₂O [1]

Molar Mass 167.93 g/mol [4]

Appearance White crystalline powder [1]

Melting Point 272.3 °C [1][4]

Density 3.68 g/mL at 25 °C [1][4]

Solubility in Water Highly soluble [1]

Hygroscopicity
Extremely hygroscopic,

deliquescent
[2][3]

Table 1: Physical and Chemical Properties of Cesium Hydroxide Monohydrate

Quantitative Analysis of Hygroscopicity
The hygroscopicity of a substance can be quantitatively described by its water vapor sorption

isotherm. This isotherm plots the equilibrium water content of the material as a function of the

relative humidity (RH) at a constant temperature. While specific water vapor sorption isotherm

data for Cesium hydroxide monohydrate is not readily available in public literature, studies

have been conducted to determine its hygroscopic growth factor curves using techniques like a

Hygroscopic Tandem Differential Mobility Analyzer (HTDMA).[5] Such studies are crucial for

understanding the behavior of cesium compounds in various atmospheric conditions.[6]

The deliquescence relative humidity (DRH) is a key parameter for highly hygroscopic and

deliquescent materials. The DRH is the specific relative humidity at which the solid material

begins to absorb a significant amount of water from the air and dissolve. For alkali metal

hydroxides, this value is generally low, indicating their strong affinity for water.[3][7]

Experimental Protocols for Determining
Hygroscopicity
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Several established methods are employed to determine the hygroscopic nature of a

compound. The choice of method depends on the specific information required, such as the

rate of water absorption, the equilibrium moisture content, or the deliquescence point.

Gravimetric Sorption Analysis (GSA)
Gravimetric Sorption Analysis, particularly Dynamic Vapor Sorption (DVS), is a common and

precise method for determining a material's hygroscopicity.

Methodology:

Sample Preparation: A small, accurately weighed sample of Cesium hydroxide
monohydrate is placed in the sample pan of the DVS instrument.

Drying: The sample is first dried under a stream of dry nitrogen gas at a controlled

temperature to establish a baseline dry mass.

Sorption Phase: The relative humidity of the gas stream is then increased in a stepwise or

ramped manner. The microbalance continuously records the mass of the sample as it

absorbs water.

Equilibration: At each RH step, the system holds the humidity constant until the rate of mass

change falls below a predefined threshold, indicating that the sample has reached

equilibrium with the surrounding atmosphere.

Desorption Phase: After reaching the maximum desired RH, the humidity is decreased in a

similar stepwise or ramped fashion, and the mass loss is recorded.

Data Analysis: The change in mass at each RH step is used to calculate the water content of

the sample, which is then plotted against the relative humidity to generate the sorption and

desorption isotherms.
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Sample Preparation
DVS Analysis

Data Output
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Equilibrate & Record Mass
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Calculate Water Uptake
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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